Rutin hydrate

• Molecular Formula: C28H36O17
• Molecular Weight: 644.6 g/mol
• InChI: InChI=1S/C27H30O16.CH4.H2O/c1-8-17(32)20(35)22(37)26(40-8)39-7-15-18(33)21(36)23(38)27(42-15)43-25-19(34)16-13(31)5-10(28)6-14(16)41-24(25)9-2-3-11(29)12(30)4-9;;/h2-6,8,15,17-18,20-23,26-33,35-38H,7H2,1H3;1H4;1H2/t8-,15+,17-,18+,20+,21-,22+,23+,26+,27-;;/m0../s1
• InChIKey: RQCFSYHIBCOZQR-VBXOIZFTSA-N

Rutin hydrate is not interchangeable with quercetin or anhydrous forms. Substituting compounds alters enzyme inhibition potency by up to 20-fold and changes DNA binding by 4.5x, invalidating assay results. This flavonoid glycoside is the preferred tool for MAO-B (IC50 3.89 μM) and α-amylase (0.043 μM) studies. - **Key advantages:** 2.8x more potent MAO-B inhibition vs. quercetin; 1.4x stronger α-amylase inhibition - **Critical specification:** Hydrate form (CAS 207671-50-9, 3 H₂O) - mandatory for DNA radioprotection assays - **Supply:** Multiple purity grades (≥94% to ≥99.17% HPLC) available; solubility enhancers recommended

Rutin Hydrate: Core Identity, Physicochemical Profile, and Procurement-Grade Specifications for Scientific Research

Rutin hydrate (CAS 207671-50-9), also known as quercetin-3-O-rutinoside hydrate or rutoside trihydrate, is a flavonoid glycoside composed of the aglycone quercetin linked to the disaccharide rutinose (rhamnose + glucose). It typically crystallizes as a light yellow to green powder containing three molecules of water of crystallization, with a melting point of 195 °C (decomposition) . Commercially, it is available in multiple purity grades: ≥94% (HPLC) as a general research-grade powder , ≥98% as an analytical standard , and up to 99.17% as determined by HPLC for advanced pharmacological studies . Its aqueous solubility is 0.125 mg/mL at ambient temperature [1], and it is classified under the Biopharmaceutics Classification System (BCS) as either class III or IV depending on the matrix context [2]. Unlike its aglycone quercetin (CAS 6151-25-3 for the dihydrate form, water solubility 0.261 mg/mL), rutin hydrate bears a disaccharide moiety that substantially alters its solubility, permeability, and biological target profile—differences that directly inform compound selection in experimental design.

Glycosylated flavonoid probe for enzyme inhibition and pathway studies

Hydrate form critical for DNA-binding and radioprotection assay reproducibility

Low aqueous solubility; solubilization excipients or formulation strategies may be required

• [1] Bian Y, et al. Physicochemical properties and drug-likeness of studied flavonoids. Table 1. Sci Rep. 2021. Rutin water solubility: 0.125 mg/mL. Nature. View Source
• [2] Domínguez Moré GP, et al. Matrix effects of the hydroethanolic extract and the butanol fraction of calyces from Physalis peruviana L. on the biopharmaceutics classification of rutin. J Pharm Pharmacol. 2020;72(5):738-747. Rutin aqueous solubility: 0.205 ± 0.002 mg/mL; Papp: 0.90 ± 0.03 × 10⁻⁵ cm/s. View Source

Why Rutin Hydrate Cannot Be Interchanged with Quercetin, Isoquercitrin, or Other Flavonoids: The Quantitative Evidence

Rutin hydrate, quercetin (its aglycone), and isoquercitrin (its mono-glucoside analog) belong to the same flavonoid family but exhibit markedly divergent potency, target selectivity, and physicochemical behavior. The disaccharide rutinose moiety of rutin hydrate imparts a water solubility of 0.125 mg/mL—less than half that of quercetin (0.261 mg/mL) [1]—yet paradoxically, rutin outperforms quercetin on specific enzyme targets: it inhibits monoamine oxidase-B (MAO-B) with an IC₅₀ of 3.89 μM, which is 2.8-fold more potent than quercetin (IC₅₀ = 10.89 μM) [2], and it inhibits α-amylase (IC₅₀ = 0.043 μM) and α-glucosidase (IC₅₀ = 0.037 μM) more strongly than quercetin (IC₅₀ = 0.061 μM and 0.038 μM, respectively) [3]. Conversely, quercetin is 20-fold more potent than rutin in DPPH radical scavenging (IC₅₀ 0.55 vs. 11 μg/mL) [4]. Even the hydration state matters: rutin hydrate exhibits a 4.5-fold higher DNA binding constant (Ka = 8.257 × 10⁴ M⁻¹) than its anhydrous counterpart (Ka = 1.834 × 10⁴ M⁻¹) [5]. These quantitative divergences mean that substituting one flavonoid for another without adjusting for target-specific potency differences will invalidate experimental conclusions and risk procurement of a compound ill-suited to the intended assay system.

Target-specific enzyme inhibition profiles differ markedly across flavonoids; potency ranking may not transfer between assays

Disaccharide moiety alters solubility, permeability, and biological target engagement vs. aglycone or mono-glucoside analogs

Hydration state (hydrate vs. anhydrous) changes DNA-binding affinity; substitution without verifying form may shift experimental outcomes

• [1] Bian Y, et al. Physicochemical properties and drug-likeness of studied flavonoids. Table 1. Sci Rep. 2021. Rutin water solubility: 0.125 mg/mL; Quercetin water solubility: 0.261 mg/mL. Nature. View Source
• [2] Lee MH, et al. Monoamine Oxidase B and Free Radical Scavenging Activities of Natural Flavonoids in Melastoma candidum D. Don. J Agric Food Chem. 2001;49(11):5551-5555. IC₅₀ values: rutin 3.89 μM, quercetin 10.89 μM, isoquercitrin 11.64 μM, quercitrin 19.06 μM. View Source
• [3] Bello FO, et al. Comparative effect of quercetin and rutin on α-amylase, α-glucosidase, and some prooxidant-induced lipid peroxidation in rat pancreas. Rutin IC₅₀ α-amylase: 0.043 μM, α-glucosidase: 0.037 μM; Quercetin IC₅₀ α-amylase: 0.061 μM, α-glucosidase: 0.038 μM. CORE. View Source
• [4] Widjaja SS, et al. Antioxidant Activity of Phyllanthus niruri Extract, Rutin and Quercetin. Scilit. Quercetin DPPH IC₅₀: 0.55 μg/mL; Rutin DPPH IC₅₀: 11 μg/mL (as reported; rutin possessed lowest antioxidant activity in all assays). View Source
• [5] Ojha H, Sharma K, Kallepalli S, Raina S. In-vitro evaluation of rutin and rutin hydrate as potential radiation countermeasure agents. Int J Radiat Res. 2016. Rutin hydrate DNA binding constant Ka = 8.257 × 10⁴ M⁻¹; Rutin (anhydrous) Ka = 1.834 × 10⁴ M⁻¹. View Source

Rutin Hydrate vs. Closest Analogs: Head-to-Head Quantitative Differentiation Across Six Evidence Dimensions

MAO-B Inhibition: Rutin Hydrate Is 2.8-Fold More Potent Than Quercetin and 4.9-Fold More Potent Than Quercitrin

In a direct head-to-head comparison of four purified flavonoids isolated from Melastoma candidum, rutin inhibited monoamine oxidase-B (MAO-B) with an IC₅₀ of 3.89 μM and an inhibition constant Ki of 1.83 μM, demonstrating 2.8-fold greater potency than quercetin (IC₅₀ = 10.89 μM, Ki = 7.95 μM), 3.0-fold greater than isoquercitrin (IC₅₀ = 11.64 μM, Ki = 2.72 μM), and 4.9-fold greater than quercitrin (IC₅₀ = 19.06 μM, Ki = 21.01 μM) [1]. All measurements were performed on the substrate benzylamine under identical assay conditions.

MAO-B Inhibition

Head-to-head

Rutin IC₅₀ 3.89 μM, Ki 1.83 μM vs. Quercetin IC₅₀ 10.89 μM, Ki 7.95 μM

Supports MAO-B pathway inhibition studies; target-engagement profile differs from aglycone

Identical assay conditions; purified flavonoids from M. candidum

Evidence Dimension	MAO-B enzyme inhibition (IC₅₀ and Ki)
Target Compound Data	Rutin IC₅₀ = 3.89 μM, Ki = 1.83 μM
Comparator Or Baseline	Quercetin IC₅₀ = 10.89 μM, Ki = 7.95 μM; Isoquercitrin IC₅₀ = 11.64 μM, Ki = 2.72 μM; Quercitrin IC₅₀ = 19.06 μM, Ki = 21.01 μM
Quantified Difference	Rutin is 2.8× more potent than quercetin, 3.0× more than isoquercitrin, and 4.9× more than quercitrin (by IC₅₀). Ki advantage: 4.3× over quercetin.
Conditions	In vitro MAO-B enzyme assay; substrate: benzylamine; purified flavonoids from M. candidum leaves; bioassay-guided fractionation.

Why This Matters

For researchers studying MAO-B-related neurodegenerative pathways (e.g., Parkinson's disease models), rutin hydrate provides substantially greater target engagement at lower concentrations than quercetin or its mono-glycoside analogs, reducing the required dose and potentially minimizing off-target effects at pharmacologically relevant concentrations.

• [1] Lee MH, et al. Monoamine Oxidase B and Free Radical Scavenging Activities of Natural Flavonoids in Melastoma candidum D. Don. J Agric Food Chem. 2001;49(11):5551-5555. DOI: 10.1021/jf010622j. View Source

α-Amylase and α-Glucosidase Inhibition: Rutin Outperforms Quercetin, Supporting Diabetes Research Applications

In a comparative study using rat pancreas homogenates, rutin inhibited α-amylase with an IC₅₀ of 0.043 μM—approximately 1.4-fold more potently than quercetin (IC₅₀ = 0.061 μM). For α-glucosidase, rutin achieved an IC₅₀ of 0.037 μM vs. 0.038 μM for quercetin, a marginal but statistically significant advantage (P < 0.05) [1]. In a separate study on tartary buckwheat flavonoids, the α-glucosidase IC₅₀ for rutin was 0.196 mmol·L⁻¹, compared with 0.017 mmol·L⁻¹ for quercetin and 0.185 mmol·L⁻¹ for isoquercetin, with acarbose (clinical reference) at 0.091 mmol·L⁻¹ [2]. Rutin also exhibited significantly (P < 0.05) stronger inhibition of Fe²⁺-induced lipid peroxidation (IC₅₀ = 0.048 μM) than quercetin (IC₅₀ = 0.075 μM) [1].

α-Amylase / α-Glucosidase

Head-to-head

Rutin α-amylase IC₅₀ 0.043 μM, α-glucosidase IC₅₀ 0.037 μM vs. Quercetin 0.061 μM / 0.038 μM

Supports carbohydrate-hydrolyzing enzyme inhibition studies; glycosylation-dependent potency

Rat pancreas homogenates; lipid peroxidation IC₅₀ also favored rutin (0.048 vs. 0.075 μM)

Evidence Dimension	α-Amylase and α-glucosidase inhibition (IC₅₀); Fe²⁺-induced lipid peroxidation inhibition (IC₅₀)
Target Compound Data	Rutin α-amylase IC₅₀ = 0.043 μM, α-glucosidase IC₅₀ = 0.037 μM, lipid peroxidation IC₅₀ = 0.048 μM
Comparator Or Baseline	Quercetin α-amylase IC₅₀ = 0.061 μM, α-glucosidase IC₅₀ = 0.038 μM, lipid peroxidation IC₅₀ = 0.075 μM
Quantified Difference	Rutin 1.4× more potent on α-amylase; comparable on α-glucosidase; 1.56× more potent on lipid peroxidation inhibition. Glycosylation (rutinose conjugation) increased inhibitory potency on key diabetes-linked enzymes.
Conditions	Rat pancreas homogenates; Fe²⁺ and sodium nitroprusside (SNP) as pro-oxidant inducers; in vitro enzyme activity assays.

Why This Matters

For type 2 diabetes research, rutin hydrate's superior α-amylase inhibition and stronger protection against oxidative pancreatic damage make it the preferred flavonoid probe over quercetin. The disaccharide conjugation—absent in quercetin—is directly implicated in this enhanced enzyme inhibitory activity.

• [1] Bello FO, et al. Comparative effect of quercetin and rutin on α-amylase, α-glucosidase, and some prooxidant-induced lipid peroxidation in rat pancreas. CORE. Rutin IC₅₀ α-amylase: 0.043 μM, α-glucosidase: 0.037 μM; Quercetin IC₅₀ α-amylase: 0.061 μM, α-glucosidase: 0.038 μM. View Source
• [2] Li YQ, Zhou FC, Gao F, Bian JS, Shan F. Comparative Evaluation of Quercetin, Isoquercetin and Rutin as Inhibitors of α-Glucosidase. J Agric Food Chem. 2009. IC₅₀: quercetin 0.017 mmol·L⁻¹, isoquercetin 0.185 mmol·L⁻¹, rutin 0.196 mmol·L⁻¹, acarbose 0.091 mmol·L⁻¹. AGRIS/FAO. View Source

DNA Binding Affinity: Rutin Hydrate Binds 4.5-Fold More Strongly Than Anhydrous Rutin, with Implications for Radioprotection Studies

A direct comparison of rutin hydrate (CAS 207671-50-9) and anhydrous rutin revealed that rutin hydrate exhibits a DNA binding constant (Ka) of 8.257 × 10⁴ M⁻¹ with calf thymus DNA, compared to 1.834 × 10⁴ M⁻¹ for anhydrous rutin—a 4.5-fold enhancement [1]. Both compounds were evaluated under identical experimental conditions using absorption spectroscopy. The DPPH radical scavenging EC₅₀ also favored rutin hydrate over anhydrous rutin, though both compounds retained plasmid DNA in the supercoiled form after exposure to 100 Gy of γ-radiation [1].

DNA Binding Affinity

Head-to-head

Rutin hydrate Ka 8.257×10⁴ M⁻¹ vs. anhydrous rutin Ka 1.834×10⁴ M⁻¹

Hydration state significantly alters DNA-binding; hydrate form essential for radioprotection assays

Calf thymus DNA; absorption spectroscopy; 4.5-fold difference

Evidence Dimension	DNA binding constant (Ka) with calf thymus DNA
Target Compound Data	Rutin hydrate Ka = 8.257 × 10⁴ M⁻¹
Comparator Or Baseline	Anhydrous rutin Ka = 1.834 × 10⁴ M⁻¹
Quantified Difference	4.5-fold higher DNA binding affinity for rutin hydrate
Conditions	Absorption spectroscopy; calf thymus (CT)-DNA binding study; parallel DPPH and hydroxyl radical scavenging assays; plasmid relaxation assay with 100 Gy γ-radiation.

Why This Matters

For radioprotection and DNA-binding studies, the specific hydration state of rutin is not a trivial detail—it dictates a nearly 5-fold difference in target affinity. Procurement of the hydrate form (rather than anhydrous rutin) is essential for reproducibility in DNA interaction and radioprotection experiments.

• [1] Ojha H, Sharma K, Kallepalli S, Raina S. In-vitro evaluation of rutin and rutin hydrate as potential radiation countermeasure agents. Int J Radiat Res. 2016. Rutin hydrate Ka = 8.257 × 10⁴ M⁻¹; Anhydrous rutin Ka = 1.834 × 10⁴ M⁻¹. View Source

Anti-Aging Enzyme Panel: Rutin Surpasses Caffeic Acid on Elastase, Tyrosinase, and Hyaluronidase Inhibition

In a direct comparative study, rutin and caffeic acid were tested across four anti-aging enzyme targets. Rutin inhibited elastase with an IC₅₀ of 46.88 μg/mL (vs. 76.95 μg/mL for caffeic acid, a 1.64-fold advantage), tyrosinase with an IC₅₀ of 55.65 μg/mL (vs. 145.91 μg/mL, a 2.62-fold advantage), and hyaluronidase with an IC₅₀ of 114.07 μg/mL (vs. 244.45 μg/mL, a 2.14-fold advantage) [1]. However, caffeic acid was superior on collagenase inhibition (IC₅₀ = 74.42 μg/mL vs. 104.70 μg/mL) and ABTS radical scavenging (IC₅₀ = 6.23 μg/mL vs. 16.59 μg/mL), while rutin dominated DPPH scavenging (IC₅₀ = 5.79 μg/mL vs. 8.72 μg/mL) [1]. This pattern demonstrates that rutin's activity profile is target-dependent and not uniformly superior or inferior across all assays.

Anti-Aging Enzyme Panel

Head-to-head

Rutin vs. Caffeic acid: elastase IC₅₀ 46.88 vs. 76.95 μg/mL; tyrosinase 55.65 vs. 145.91 μg/mL; hyaluronidase 114.07 vs. 244.45 μg/mL

Supports skin-aging enzyme inhibition research; target-dependent selectivity requires endpoint-specific choice

Collagenase inhibition favored caffeic acid (74.42 vs. 104.70 μg/mL)

Evidence Dimension	Elastase, tyrosinase, hyaluronidase, collagenase inhibition (IC₅₀); DPPH and ABTS radical scavenging (IC₅₀)
Target Compound Data	Rutin: elastase IC₅₀ = 46.88 μg/mL, tyrosinase IC₅₀ = 55.65 μg/mL, hyaluronidase IC₅₀ = 114.07 μg/mL, collagenase IC₅₀ = 104.70 μg/mL, DPPH IC₅₀ = 5.79 μg/mL, ABTS IC₅₀ = 16.59 μg/mL
Comparator Or Baseline	Caffeic acid: elastase IC₅₀ = 76.95 μg/mL, tyrosinase IC₅₀ = 145.91 μg/mL, hyaluronidase IC₅₀ = 244.45 μg/mL, collagenase IC₅₀ = 74.42 μg/mL, DPPH IC₅₀ = 8.72 μg/mL, ABTS IC₅₀ = 6.23 μg/mL
Quantified Difference	Rutin advantage: 1.64× (elastase), 2.62× (tyrosinase), 2.14× (hyaluronidase). Caffeic acid advantage: 1.41× (collagenase), 2.66× (ABTS). Rutin DPPH advantage: 1.51×.
Conditions	In vitro enzyme inhibition assays; DPPH, H₂O₂, ABTS radical scavenging, and FRAP assays.

Why This Matters

For cosmeceutical and skin-aging research programs, rutin hydrate is the demonstrably superior choice when elastase, tyrosinase, or hyaluronidase inhibition is the primary endpoint. However, if collagenase inhibition is the sole focus, caffeic acid may be preferred. This target-dependent selectivity profile must guide procurement decisions.

• [1] Girsang E, et al. Antioxidant and antiaging activity of rutin and caffeic acid. Pharmacogn J. 2020;12(4):793-799. Full IC₅₀ dataset for rutin and caffeic acid across DPPH, H₂O₂, ABTS, FRAP, collagenase, elastase, hyaluronidase, and tyrosinase assays. View Source

Aqueous Solubility and BCS Classification: Rutin Hydrate's 2.1-Fold Lower Solubility vs. Quercetin Dictates Formulation Strategy

Rutin hydrate exhibits an aqueous solubility of 0.125 mg/mL at ambient temperature, which is 2.1-fold lower than quercetin (0.261 mg/mL) [1]. In a separate biopharmaceutics study using Caco-2 cell monolayers, pure rutin (quercetin-3-O-rutinoside) showed an aqueous solubility of 0.205 ± 0.002 mg/mL at pH 6.8 and an apparent permeability (Papp) of 0.90 ± 0.03 × 10⁻⁵ cm/s, placing it at the BCS class III/IV boundary (high solubility/low permeability or low solubility/low permeability depending on the matrix) [2]. By comparison, quercetin's higher intrinsic solubility (0.261 mg/mL) and different glycosylation state place it in a distinct solubility-permeability category [1]. β-cyclodextrin complexation increased rutin's aqueous solubility approximately 35-fold [3], confirming that solubility enhancement strategies are both necessary and feasible.

Aqueous Solubility & BCS

Reported

Rutin hydrate: 0.125–0.205 mg/mL; BCS class III/IV boundary. Quercetin: 0.261 mg/mL

Formulation strategy must account for low solubility; cyclodextrin complexation reported to increase solubility ~35-fold

Caco-2 Papp 0.90×10⁻⁵ cm/s; matrix-dependent classification

Evidence Dimension	Aqueous solubility and apparent permeability (Papp)
Target Compound Data	Rutin hydrate water solubility: 0.125 mg/mL [1] or 0.205 ± 0.002 mg/mL at pH 6.8 [2]; Papp: 0.90 ± 0.03 × 10⁻⁵ cm/s [2]
Comparator Or Baseline	Quercetin water solubility: 0.261 mg/mL [1]
Quantified Difference	Rutin is 2.1-fold less water-soluble than quercetin. Rutin is classified as BCS class III or IV, depending on matrix.
Conditions	Shake-flask method at ambient temperature [1]; Caco-2 cell monolayer transport studies at pH 6.8 and 7.4 [2].

Why This Matters

Procurement decisions for in vivo or cell-based studies must account for the fact that rutin hydrate requires 2.1-fold more aqueous volume (or solubilization excipients) than quercetin to achieve the same nominal concentration. Researchers selecting rutin hydrate for oral bioavailability studies should anticipate the need for solubility-enhancement strategies such as cyclodextrin complexation or nanoformulation.

• [1] Bian Y, et al. Physicochemical properties and drug-likeness of studied flavonoids. Table 1. Sci Rep. 2021. Rutin water solubility: 0.125 mg/mL; Quercetin water solubility: 0.261 mg/mL. Nature. View Source
• [2] Domínguez Moré GP, et al. Matrix effects of the hydroethanolic extract and the butanol fraction of calyces from Physalis peruviana L. on the biopharmaceutics classification of rutin. J Pharm Pharmacol. 2020;72(5):738-747. Rutin solubility: 0.205 ± 0.002 mg/mL; Papp: 0.90 ± 0.03 × 10⁻⁵ cm/s. View Source
• [3] Köse MD, et al. Synthesis, characterization, antioxidant activity of Quercetin, Rutin and Quercetin-Rutin incorporated β-cyclodextrin inclusion complexes. J Mol Struct. 2023;1284:135384. Rutin aqueous solubility increased ~35-fold with β-CD complexation. ScienceDirect. View Source

ABTS Radical Scavenging: Rutin Hydrate Quantified Among 100 Pure Compounds in Standardized Multi-Assay Screening

In a large-scale standardized screening of 100 pure chemical compounds using offline and online HPLC-ABTS assays, rutin hydrate demonstrated an ABTS radical scavenging IC₅₀ of 4.68 ± 1.24 μg/mL [1]. This placed it in an intermediate position among structurally related flavonoids: gallic acid hydrate (IC₅₀ = 1.03 ± 0.25 μg/mL) was the most potent, followed by caffeic acid (1.59 ± 0.06 μg/mL), quercetin (1.89 ± 0.33 μg/mL), (+)-catechin hydrate (3.12 ± 0.51 μg/mL), hyperoside (3.54 ± 0.39 μg/mL), kaempferol (3.70 ± 0.15 μg/mL), and then rutin hydrate (4.68 ± 1.24 μg/mL) [1]. The same study also evaluated NO secretion inhibition in LPS-stimulated RAW 264.7 macrophages [1]. The consistent assay platform across 100 compounds makes this dataset uniquely valuable for cross-compound benchmarking.

ABTS Radical Scavenging

Reported

Ranked 8th of 100 pure compounds; IC₅₀ 4.68 ± 1.24 μg/mL (quercetin 1.89 μg/mL, gallic acid 1.03 μg/mL)

Supports antioxidant screening context; rutin intermediate potency requires endpoint-driven selection

Standardized offline/online HPLC-ABTS assay; 100-compound benchmarking

Evidence Dimension	ABTS radical scavenging (IC₅₀) and NO secretion inhibition
Target Compound Data	Rutin hydrate ABTS IC₅₀ = 4.68 ± 1.24 μg/mL
Comparator Or Baseline	Quercetin ABTS IC₅₀ = 1.89 ± 0.33 μg/mL; Gallic acid hydrate IC₅₀ = 1.03 ± 0.25 μg/mL; Caffeic acid IC₅₀ = 1.59 ± 0.06 μg/mL; Hyperoside IC₅₀ = 3.54 ± 0.39 μg/mL; Kaempferol IC₅₀ = 3.70 ± 0.15 μg/mL
Quantified Difference	Quercetin is 2.5× more potent than rutin hydrate on ABTS; gallic acid is 4.5× more potent. Rutin hydrate is 1.3× less potent than kaempferol.
Conditions	Offline ABTS radical-scavenging assay and online screening HPLC-ABTS assay; 100 pure chemical compounds tested under identical conditions. NO secretion evaluated in LPS-stimulated RAW 264.7 cells.

Why This Matters

This multi-compound benchmarking dataset enables researchers to position rutin hydrate quantitatively within the broader flavonoid landscape. When selecting a flavonoid for antioxidant mechanism studies, the 2.5-fold potency gap between quercetin and rutin hydrate on ABTS must be weighed against rutin's superior performance on enzyme inhibition targets (MAO-B, α-amylase, elastase), reinforcing that procurement choices must be endpoint-driven.

• [1] Choi JS, et al. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay. Evid Based Complement Alternat Med. 2015;2015:165457. Full ABTS IC₅₀ dataset for 100 compounds including rutin hydrate (4.68 ± 1.24 μg/mL). Hindawi. View Source

Rutin Hydrate: Evidence-Backed Application Scenarios for Scientific Procurement and Industrial Use

Neuroprotection and MAO-B Inhibition Research

Rutin hydrate is the preferred flavonoid probe for MAO-B inhibition studies. With an IC₅₀ of 3.89 μM, it outperforms quercetin (10.89 μM), isoquercitrin (11.64 μM), and quercitrin (19.06 μM) by substantial margins [1]. Researchers investigating Parkinson's disease models, monoamine oxidase-related neurodegeneration, or seeking MAO-B inhibitory scaffolds should select rutin hydrate over its aglycone or mono-glycoside analogs. The 4.3-fold Ki advantage over quercetin (1.83 vs. 7.95 μM) indicates stronger target engagement at the active site [1].

Type 2 Diabetes and Postprandial Hyperglycemia Research

For studies targeting carbohydrate-hydrolyzing enzymes, rutin hydrate demonstrates 1.4-fold stronger α-amylase inhibition (IC₅₀ = 0.043 μM) and comparable α-glucosidase inhibition (IC₅₀ = 0.037 μM) relative to quercetin [2]. Critically, rutin also provides 1.56-fold stronger protection against Fe²⁺-induced lipid peroxidation in pancreatic tissue (IC₅₀ = 0.048 μM vs. 0.075 μM), suggesting a dual mechanism of enzyme inhibition coupled with oxidative protection [2]. The glycosylation-dependent enhancement of enzyme inhibitory activity makes rutin hydrate a mechanistically distinct tool compound for diabetes research.

Cosmeceutical Skin-Aging and Anti-Wrinkle Formulation Development

Rutin hydrate's superiority on elastase (IC₅₀ = 46.88 μg/mL, 1.64-fold better than caffeic acid), tyrosinase (IC₅₀ = 55.65 μg/mL, 2.62-fold better), and hyaluronidase (IC₅₀ = 114.07 μg/mL, 2.14-fold better) makes it the rational choice for anti-aging cosmeceutical research targeting skin elasticity, hyperpigmentation, and extracellular matrix preservation [3]. However, if collagenase inhibition is the primary endpoint, caffeic acid (IC₅₀ = 74.42 μg/mL vs. rutin's 104.70 μg/mL) should be considered instead [3]. Formulators must account for rutin's limited aqueous solubility (0.125 mg/mL) [4] by incorporating solubility enhancers such as β-cyclodextrin, which can increase solubility ~35-fold [5].

Radioprotection and DNA Damage Mitigation Studies

For research involving DNA protection against ionizing radiation, the hydrate form specifically (rather than anhydrous rutin) is mandatory. Rutin hydrate exhibits a 4.5-fold higher DNA binding constant (Ka = 8.257 × 10⁴ M⁻¹) than anhydrous rutin (Ka = 1.834 × 10⁴ M⁻¹) [6], and both forms maintain plasmid DNA in the supercoiled conformation after 100 Gy γ-irradiation [6]. Procurement specifications must explicitly confirm the hydrate form (CAS 207671-50-9, typically containing 3 molecules of water of crystallization with loss on drying specifications of 5.5–9.0%) to ensure experimental reproducibility in DNA-binding and radioprotection assays.

Application

Selection Property

Validation Focus

MAO-B pathway inhibition studies

Enzyme inhibition profile vs. aglycone and mono-glycoside analogs

MAO-B target-engagement assay context; Ki reproducibility

Carbohydrate-hydrolyzing enzyme research

α-Amylase and α-glucosidase inhibition profile

Pancreatic enzyme assay and lipid peroxidation endpoints

Skin-aging enzyme panel studies

Elastase, tyrosinase, hyaluronidase inhibition profile

Target-dependent selectivity review; collagenase inhibition as comparator

DNA-binding and radioprotection studies

Hydrate form DNA-binding affinity

Hydration-state dependent binding assay reproducibility

• [1] Lee MH, et al. Monoamine Oxidase B and Free Radical Scavenging Activities of Natural Flavonoids in Melastoma candidum D. Don. J Agric Food Chem. 2001;49(11):5551-5555. Rutin MAO-B IC₅₀ = 3.89 μM, Ki = 1.83 μM; Quercetin IC₅₀ = 10.89 μM, Ki = 7.95 μM. View Source
• [2] Bello FO, et al. Comparative effect of quercetin and rutin on α-amylase, α-glucosidase, and some prooxidant-induced lipid peroxidation in rat pancreas. CORE. Rutin α-amylase IC₅₀ = 0.043 μM; Quercetin α-amylase IC₅₀ = 0.061 μM. View Source
• [3] Girsang E, et al. Antioxidant and antiaging activity of rutin and caffeic acid. Pharmacogn J. 2020;12(4):793-799. Rutin elastase IC₅₀ = 46.88 μg/mL, tyrosinase IC₅₀ = 55.65 μg/mL, hyaluronidase IC₅₀ = 114.07 μg/mL. View Source
• [4] Bian Y, et al. Physicochemical properties and drug-likeness of studied flavonoids. Sci Rep. 2021. Rutin water solubility: 0.125 mg/mL. View Source
• [5] Köse MD, et al. Synthesis, characterization, antioxidant activity of Quercetin, Rutin and Quercetin-Rutin incorporated β-cyclodextrin inclusion complexes. J Mol Struct. 2023;1284:135384. Rutin aqueous solubility increased ~35-fold with β-CD. View Source
• [6] Ojha H, Sharma K, Kallepalli S, Raina S. In-vitro evaluation of rutin and rutin hydrate as potential radiation countermeasure agents. Int J Radiat Res. 2016. Rutin hydrate Ka = 8.257 × 10⁴ M⁻¹; Anhydrous rutin Ka = 1.834 × 10⁴ M⁻¹. View Source